2-{[4-(4-bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide

Specification

• Molecular Formula: C24H22BrN5OS
• Molecular Weight: 508.4 g/mol
• IUPAC Name: 2-[[4-(4-bromophenyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-propan-2-ylphenyl)acetamide
• Standard InChI: InChI=1S/C24H22BrN5OS/c1-16(2)17-5-9-20(10-6-17)27-22(31)15-32-24-29-28-23(18-4-3-13-26-14-18)30(24)21-11-7-19(25)8-12-21/h3-14,16H,15H2,1-2H3,(H,27,31)
• Standard InChI Key: VBCKPKLSGLBLIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)C4=CN=CC=C4

Introduction

The compound 2-{[4-(4-bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide is a complex organic molecule that incorporates several functional groups, including a triazole ring, a pyridine ring, and an acetamide group. This compound is part of a broader class of molecules that have been explored for their potential biological activities and chemical properties.

Synthesis and Preparation

The synthesis of compounds similar to 2-{[4-(4-bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide often involves multi-step reactions. These may include the formation of the triazole ring through cyclization reactions, followed by the introduction of the pyridine and bromophenyl groups. The final step typically involves the formation of the acetamide group through an amide coupling reaction.

Biological and Chemical Activities

While specific data on the biological activities of 2-{[4-(4-bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide is not available, compounds with similar structures have been explored for their potential as pharmaceuticals or chemical probes due to their ability to interact with various biological targets.

Safety and Handling

Compounds of this nature often require careful handling due to potential hazards. General precautions include wearing protective gear and working in well-ventilated areas. Specific hazard statements and precautionary measures should be consulted from reliable chemical safety databases.